Cas no 61852-29-7 (Ethanol, 2,2'-[[3-(10H-phenothiazin-10-yl)propyl]imino]bis-)

• Product Name: Ethanol, 2,2'-[[3-(10H-phenothiazin-10-yl)propyl]imino]bis-
• CAS No: 61852-29-7
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 464697
• PubChem ID: 12323718
• Update Time: 2025-04-19

Ethanol, 2,2'-[[3-(10H-phenothiazin-10-yl)propyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[[3-(10H-phenothiazin-10-yl)propyl]imino]bis-
• 2-[2-hydroxyethyl(3-phenothiazin-10-ylpropyl)amino]ethanol
• DTXSID70489060
• 2,2'-{[3-(10H-Phenothiazin-10-yl)propyl]azanediyl}di(ethan-1-ol)
• 61852-29-7
• CHEMBL4514591

• Inchi： 1S/C19H24N2O2S/c22-14-12-20(13-15-23)10-5-11-21-16-6-1-3-8-18(16)24-19-9-4-2-7-17(19)21/h1-4,6-9,22-23H,5,10-15H2
• InChI Key： QGIXVXKBMMDQOX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN(CCO)CCO

Computed Properties

• Exact Mass: 344.15602
• Monoisotopic Mass: 344.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 46.94